Cas no 82970-80-7 (Sphingosylphosphorylcholine)

Sphingosylphosphorylcholine structure
Sphingosylphosphorylcholine structure
Product Name:Sphingosylphosphorylcholine
CAS No:82970-80-7
MF:C23H49N2O5P
MW:464.619328260422
CID:1807003
PubChem ID:5353957
Update Time:2024-10-27

Sphingosylphosphorylcholine Chemical and Physical Properties

Names and Identifiers

    • LYSO-SPHINGOMYELIN
    • sphingosylphosphorylcholine
    • Sphingosine-1-phosphocholine
    • Sphingosylphosphorylchloline
    • sphing-4-enine-1-phosphocholine
    • Lysosphingomyelin
    • SM(d18:1/0:0)
    • D-erythro-sphingosylphosphorylcholine
    • SPC
    • Lyso SM (d18:1)
    • [(E,2S,3R)-2-amino-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate
    • D-erythro-sphingosine phosphocholine
    • sphingosyl phosphorylcholine
    • Sphingosylphosphoryl-choline
    • sphingosylphosphocholine betaine
    • GTPL4032
    • Choline, 2-amino-3-hydroxy-4-octadecenyl phosphate (6CI)
    • Ethanaminium, 2-[[[(2-amino-3-hydroxy-4-octadecenyl)oxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-, inner salt (9CI)
    • J-010331
    • Sphingosylphosphorylcholine (lyso-sphingomyelin)
    • lyso-Sphingomyelin, SPC (mixture of D-erythro, L-threo isomers)
    • [(E)-2-amino-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate
    • Sphingosylphosphorylcholine, D-erythro
    • D-erythro/L-threo Lysosphingomyelin (d18:1)
    • PD130741
    • 82970-80-7
    • AKOS040755670
    • Sphingosylphosphorylcholine
    • Inchi: 1S/C23H49N2O5P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23(26)22(24)21-30-31(27,28)29-20-19-25(2,3)4/h17-18,22-23,26H,5-16,19-21,24H2,1-4H3/b18-17+/t22-,23+/m0/s1
    • InChI Key: JLVSPVFPBBFMBE-HXSWCURESA-N
    • SMILES: P(=O)([O-])(OC[C@@H]([C@@H](/C=C/CCCCCCCCCCCCC)O)N)OCC[N+](C)(C)C

Computed Properties

  • Exact Mass: 464.33790967 g/mol
  • Monoisotopic Mass: 464.33790967 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 21
  • Complexity: 489
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 464.6
  • XLogP3: 4.7
  • Topological Polar Surface Area: 105

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